3-Furylallyl alcohol

• Molecular Formula: C7H8O2
• Molecular Weight: 124.14 g/mol
• IUPAC Name: 3-(furan-3-yl)prop-2-en-1-ol
• InChI: InChI=1S/C7H8O2/c8-4-1-2-7-3-5-9-6-7/h1-3,5-6,8H,4H2
• InChI Key: DMDWFWFOYMRROK-UHFFFAOYSA-N
• Canonical SMILES: C1=COC=C1C=CCO

Description

3-Furylallyl alcohol is a useful research compound. Its molecular formula is C7H8O2 and its molecular weight is 124.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a stainless steel autoclave equipped with a glass inner tube, Cu(NO3)(PPh3)2 (11.7 mg, 0.018 mmol) and triphenylphosphine (28.3 mg, 0.108 mmol) were introduced. The inside of the autoclave was then replaced with nitrogen. To the autoclave, an ethanolic solution of sodium hydroxide (0.03 M) (6.0 mL, 0.18 mmol) and 3-furylacrolein (1.24 g, 9 mmol) were added, and stirring was performed at a hydrogen pressure of 5 MPa at 50° C. for 16 hours. The hydrogen was released with great care, and the conversion was analyzed by GC (91%). The contents were concentrated, and then purified by silica gel chromatography. Thus, 850 mg of the 3-furylallyl alcohol was obtained (yield: 67%).